Cas no 1566-41-2 ((4-hydroxyphenyl)urea)

• Product name: (4-hydroxyphenyl)urea
• CAS No: 1566-41-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 159110
• PubChem ID: 197742

(4-hydroxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)urea
• (4-hydroxyphenyl)urea
• Urea,N-(4-hydroxyphenyl)-
• (4-Hydroxy-phenyl)-harnstoff
• (4-hydroxy-phenyl)-urea
• (p-Hydroxyphenyl)urea
• 4-hydroxyphenylurea
• 4-Ureidophenol
• AC1L53XH
• BRN 2803643
• p-hydroxyphenylurea
• p-Ureidophenol
• Urea, (4-hydroxyphenyl)-
• Urea, (p-hydroxyphenyl)-
• A883557
• DTXSID70166107
• 1566-41-2
• UNII-6HZ4QJY8KP
• N-(4-Hydroxyphenyl)urea #
• FT-0762545
• UREA, N-(4-HYDROXYPHENYL)-
• 6HZ4QJY8KP
• p-Oxyphenylharnstoff
• CS-0357848
• SCHEMBL1322717
• BAA56641
• AKOS005578072
• 4-13-00-01131 (Beilstein Handbook Reference)
• Q27264934

• MDL： MFCD01676005
• Inchi： InChI=1S/C7H8N2O2/c8-7(11)9-5-1-3-6(10)4-2-5/h1-4,10H,(H3,8,9,11)
• InChI Key： MHVJUTLRTHDAOG-UHFFFAOYSA-N
• SMILES： NC(=O)NC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Boiling Point: 316.1°C at 760 mmHg
• PSA: 75.35

(4-hydroxyphenyl)urea Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas